Cas no 117788-50-8 (1,2-Benzenediol,3-heptyl-)

1,2-Benzenediol,3-heptyl- structure
1,2-Benzenediol,3-heptyl- structure
Product Name:1,2-Benzenediol,3-heptyl-
CAS No:117788-50-8
MF:C13H20O2
MW:208.296704292297
CID:131617
PubChem ID:10214475
Update Time:2025-04-19

1,2-Benzenediol,3-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3-heptyl-
    • 1,2-Benzenediol,3-heptyl-(9CI)
    • 3-heptylbenzene-1,2-diol
    • SCHEMBL11684136
    • 3-Heptylcatechol
    • 117788-50-8
    • Inchi: 1S/C13H20O2/c1-2-3-4-5-6-8-11-9-7-10-12(14)13(11)15/h7,9-10,14-15H,2-6,8H2,1H3
    • InChI Key: VDSNRFLNTUUEME-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CCCCCCC)O

Computed Properties

  • Exact Mass: 208.146329876g/mol
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.5Ų
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